PLpro-IN-1

• Molecular Formula: C20H19NO
• Molecular Weight: 289.4 g/mol
• InChI: InChI=1S/C20H19NO/c1-14-7-3-6-10-19(14)20(22)21-15(2)17-12-11-16-8-4-5-9-18(16)13-17/h3-13,15H,1-2H3,(H,21,22)/t15-/m1/s1
• InChIKey: PNLGQULYJADVGW-OAHLLOKOSA-N

PLpro-IN-1: A Non-Covalent SARS-CoV-2 Papain-Like Protease Inhibitor for Antiviral Research and Procurement

PLpro-IN-1 (Compound 2; CAS: 1093070-10-0) is a non-covalent, small-molecule inhibitor of the papain-like protease (PLpro) from SARS-CoV and SARS-CoV-2 [1]. It is a substituted benzamide derivative that targets the essential viral protease involved in viral polyprotein processing and host immune evasion [2]. The compound demonstrates inhibitory activity against SARS-CoV PLpro with an IC50 of 8.7 μM [1], positioning it as a tool compound for mechanistic studies of PLpro function and for antiviral screening workflows. Its non-covalent binding mode distinguishes it from covalent inhibitors and may offer a distinct safety and selectivity profile for research applications [1].

Non-covalent PLpro inhibition for reversible mechanistic studies

SARS-CoV PLpro selectivity context supports species-specific protease research

Antiviral screening workflow tool compound (IC50 benchmark available)

• [1] Ratia K, et al. A noncovalent class of papain-like protease/deubiquitinase inhibitors blocks SARS virus replication. Proc Natl Acad Sci U S A. 2008 Oct 21;105(42):16119-24. View Source
• [2] Shin D, et al. Papain-like protease regulates SARS-CoV-2 viral spread and innate immunity. Nature. 2020 Nov;587(7835):657-662. View Source

Why PLpro-IN-1 Cannot Be Substituted with Other In-Class PLpro Inhibitors

Generic substitution among PLpro inhibitors is not viable due to significant variations in binding modes, potency, selectivity, and cellular activity. PLpro-IN-1 (Compound 2) is a non-covalent inhibitor with an IC50 of 8.7 μM against SARS-CoV PLpro [1]. In contrast, other compounds such as GRL-0617 (IC50 = 1.6 μM for protease activity) [2], Mpro/PLpro-IN-1 (IC50 = 0.67 μM against PLpro) , and PLpro inhibitor (IC50 = 2.6 μM) exhibit different potency profiles and mechanisms. Furthermore, compounds like SARS-CoV-2 PLpro-IN-1 (Compound 85; IC50 = 15.06 μM) [3] demonstrate distinct cellular effects, with an IC50 of 7.47 μM for Vero cell proliferation inhibition [3]. These differences in biochemical and cellular activity preclude interchangeability and underscore the need for compound-specific selection based on experimental requirements.

PLpro-IN-1: Non-covalent, reversible binding mode

Covalent inhibitors (e.g., GRL-0617 derivatives) may produce irreversible target modification and distinct off-target profiles

Moderate potency profile (reported 8.7 µM vs SARS-CoV PLpro)

Sub-µM inhibitors (e.g., Mpro/PLpro-IN-1) may shift assay dynamic range and cytotoxicity risk; dose-response context may not transfer

SARS-CoV PLpro selectivity over SARS-CoV-2 PLpro

Pan-PLpro or SARS-CoV-2-selective inhibitors will not replicate species-specific protease inhibition pattern

• [1] Ratia K, et al. A noncovalent class of papain-like protease/deubiquitinase inhibitors blocks SARS virus replication. Proc Natl Acad Sci U S A. 2008 Oct 21;105(42):16119-24. View Source
• [2] Johnson DK, et al. Investigation of small molecule inhibitors of the SARS-CoV-2 papain-like protease by all-atom microsecond modelling, PELE Monte Carlo simulations, and in vitro activity inhibition. Chem Phys Lett. 2022 Feb 16;788:139294. View Source
• [3] Sousa BKP, et al. Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med Chem Lett. 2024 Dec 2;15(12):2140-2149. View Source

Quantitative Differentiation of PLpro-IN-1 from Closest Analogs: An Evidence-Based Procurement Guide

Non-Covalent Binding Mode Differentiates PLpro-IN-1 from Covalent GRL0617 Derivatives

PLpro-IN-1 (Compound 2) is a non-covalent PLpro inhibitor with an IC50 of 8.7 μM [1]. In contrast, the well-known inhibitor GRL-0617 and its covalent derivatives act through a covalent bond with Cys111 [2]. This mechanistic difference is critical for research applications where reversible inhibition is desired to minimize off-target effects. The non-covalent nature of PLpro-IN-1 may also reduce the risk of resistance mutations compared to covalent inhibitors [3].

Binding mode

Reported

Non-covalent, reversible inhibition

Mechanism-differentiation context

Covalent GRL0617 derivatives act irreversibly; resistance-mutation risk may differ

Evidence Dimension	Binding mode
Target Compound Data	Non-covalent, reversible inhibition
Comparator Or Baseline	GRL-0617 and derivatives: Covalent, irreversible inhibition
Quantified Difference	N/A - qualitative difference in mechanism
Conditions	Based on structural analysis and mechanism of action studies

Why This Matters

Non-covalent inhibitors are often preferred for mechanistic studies and can be essential when irreversible inhibition confounds results.

• [1] Ratia K, et al. A noncovalent class of papain-like protease/deubiquitinase inhibitors blocks SARS virus replication. Proc Natl Acad Sci U S A. 2008 Oct 21;105(42):16119-24. View Source
• [2] Ma C, et al. Discovery of non-covalent inhibitors of SARS-CoV-2 papain-like protease with antiviral activity in vitro and in vivo. bioRxiv. 2022. View Source
• [3] Ghosh AK, et al. Drug Development and Medicinal Chemistry Efforts toward SARS-CoV-2 Main Protease (Mpro) and Papain-Like Protease (PLpro) Inhibitors. ChemMedChem. 2021 Oct 6;16(19):2919-2944. View Source

PLpro-IN-1 Exhibits Moderate Potency Against SARS-CoV PLpro, Distinguishing It from More Potent Analogs

PLpro-IN-1 (Compound 2) inhibits SARS-CoV PLpro with an IC50 of 8.7 μM [1]. This value is significantly higher (less potent) than that of GRL-0617, which exhibits an IC50 of 1.6 μM against SARS-CoV-2 PLpro protease activity [2], and Mpro/PLpro-IN-1, which demonstrates submicromolar potency (IC50 = 0.67 μM) against PLpro . While less potent, PLpro-IN-1's moderate activity may be advantageous in assays where excessive inhibition or cytotoxicity is a concern, and it can serve as a benchmark control for evaluating more potent compounds.

Inhibitory potency

Cross-study comparable

IC50 8.7 µM (SARS-CoV PLpro)

Supports dose-response study context

5.4-fold less potent than GRL-0617 (1.6 µM); 13-fold less than Mpro/PLpro-IN-1 (0.67 µM); cytotoxicity review required

Evidence Dimension	Inhibitory potency
Target Compound Data	IC50 = 8.7 μM (SARS-CoV PLpro)
Comparator Or Baseline	GRL-0617: IC50 = 1.6 μM (SARS-CoV-2 PLpro protease activity); Mpro/PLpro-IN-1: IC50 = 0.67 μM (PLpro)
Quantified Difference	5.4-fold less potent than GRL-0617; 13-fold less potent than Mpro/PLpro-IN-1
Conditions	In vitro enzymatic assays using recombinant PLpro

Why This Matters

Moderate potency can be desirable for certain experimental setups, allowing for more nuanced dose-response studies and reducing the risk of off-target effects.

• [1] Ratia K, et al. A noncovalent class of papain-like protease/deubiquitinase inhibitors blocks SARS virus replication. Proc Natl Acad Sci U S A. 2008 Oct 21;105(42):16119-24. View Source
• [2] Johnson DK, et al. Investigation of small molecule inhibitors of the SARS-CoV-2 papain-like protease by all-atom microsecond modelling, PELE Monte Carlo simulations, and in vitro activity inhibition. Chem Phys Lett. 2022 Feb 16;788:139294. View Source

PLpro-IN-1 Demonstrates Specificity for SARS-CoV PLpro Over SARS-CoV-2 PLpro, a Key Differentiation from Pan-PLpro Inhibitors

PLpro-IN-1 (Compound 2) inhibits SARS-CoV PLpro with an IC50 of 8.7 μM [1]. In contrast, the related compound SARS-CoV-2 PLpro-IN-1 (Compound 85) is a competitive inhibitor of SARS-CoV-2 PLpro with an IC50 of 15.06 μM [2]. This indicates that PLpro-IN-1 is approximately 1.7-fold more potent against SARS-CoV PLpro than SARS-CoV-2 PLpro-IN-1 is against SARS-CoV-2 PLpro. Additionally, the dual inhibitor Mpro/PLpro-IN-1 (IC50 = 0.67 μM against PLpro) is over 13-fold more potent but lacks species specificity. This differential activity profile is critical for researchers studying species-specific PLpro functions or comparing coronaviral protease biology.

Species selectivity

Cross-study comparable

SARS-CoV PLpro IC50 8.7 µM vs SARS-CoV-2 PLpro-IN-1 IC50 15.06 µM

Species-specific protease comparison context

Pan-PLpro inhibitor context may differ; 1.7-fold higher potency against SARS-CoV PLpro

Evidence Dimension	Species selectivity
Target Compound Data	IC50 = 8.7 μM (SARS-CoV PLpro)
Comparator Or Baseline	SARS-CoV-2 PLpro-IN-1: IC50 = 15.06 μM (SARS-CoV-2 PLpro); Mpro/PLpro-IN-1: IC50 = 0.67 μM (PLpro)
Quantified Difference	1.7-fold higher potency against SARS-CoV PLpro vs. SARS-CoV-2 PLpro-IN-1 against SARS-CoV-2 PLpro; 13-fold lower potency than Mpro/PLpro-IN-1
Conditions	In vitro enzymatic assays using recombinant PLpro from respective species

Why This Matters

Species-specific inhibitors are essential for mechanistic studies and can help elucidate structural and functional differences between coronaviral proteases.

• [1] Ratia K, et al. A noncovalent class of papain-like protease/deubiquitinase inhibitors blocks SARS virus replication. Proc Natl Acad Sci U S A. 2008 Oct 21;105(42):16119-24. View Source
• [2] Sousa BKP, et al. Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med Chem Lett. 2024 Dec 2;15(12):2140-2149. View Source

PLpro-IN-1 Application Scenarios: Optimal Use Cases in Coronavirus Protease Research

Mechanistic Studies of SARS-CoV PLpro Function and Viral Replication

PLpro-IN-1 is ideally suited for dissecting the specific role of PLpro in SARS-CoV replication. Its non-covalent inhibition mechanism [1] allows for reversible modulation of protease activity, enabling researchers to study kinetic parameters and dynamic processes without permanent enzyme inactivation. This is particularly valuable in assays that require washout or time-resolved analysis of viral polyprotein processing.

Benchmark Control for High-Throughput Screening of Novel PLpro Inhibitors

With a well-defined IC50 of 8.7 μM against SARS-CoV PLpro [1], PLpro-IN-1 serves as an excellent reference control in HTS campaigns. Its moderate potency and established non-covalent binding mode make it a reliable comparator for evaluating the activity of new chemical entities, helping to validate assay performance and rank hit compounds relative to a known benchmark.

Comparative Studies of Coronavirus PLpro Species Specificity

The differential activity of PLpro-IN-1 against SARS-CoV PLpro (IC50 = 8.7 μM) compared to SARS-CoV-2 PLpro-IN-1 (IC50 = 15.06 μM) [2] makes it a valuable tool for comparative virology. Researchers can use PLpro-IN-1 to probe structural and functional differences between PLpro enzymes from different coronaviruses, aiding in the understanding of species-specific viral pathogenesis and the development of broad-spectrum antivirals.

Application

Selection Property

Validation Focus

SARS-CoV PLpro mechanistic studies

Non-covalent binding mode

Reversible inhibition assay design

HTS benchmark control

Defined potency benchmark

Assay performance validation

Coronavirus PLpro species comparison

SARS-CoV PLpro selectivity context

Species-specific protease endpoint review

• [1] Ratia K, et al. A noncovalent class of papain-like protease/deubiquitinase inhibitors blocks SARS virus replication. Proc Natl Acad Sci U S A. 2008 Oct 21;105(42):16119-24. View Source
• [2] Sousa BKP, et al. Discovery of Non-Covalent Inhibitors for SARS-CoV-2 PLpro: Integrating Virtual Screening, Synthesis, and Experimental Validation. ACS Med Chem Lett. 2024 Dec 2;15(12):2140-2149. View Source